7-(hexylthio)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-hexylsulfanyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C12H18N4S/c1-3-4-5-6-7-17-11-8-10(2)15-12-13-9-14-16(11)12/h8-9H,3-7H2,1-2H3
• InChI Key: KRIUQPYVPZBPAS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=CC(=NC2=NC=NN12)C
• Molecular Formula: C12H18N4S
• Molecular Weight: 250.37 g/mol

Description

The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) are a class of non-naturally occurring small molecules that have attracted the interest of researchers. This scaffold is present in various important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer agents.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines has been a subject of research for many years. Various methods have been developed, many of which involve multistep synthetic routes. The specific synthesis process can vary depending on the desired substitutions on the triazolopyrimidine core.

Molecular Structure Analysis

The [1,2,4]triazolo[1,5-a]pyrimidine core is a heterocyclic system that presents different families of isomers. The most studied isomer is the [1,2,4]triazolo[1,5-a]pyrimidine.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-a]pyrimidines can vary greatly depending on the specific substitutions on the triazolopyrimidine core. These compounds can interact with various biological targets, leading to different cellular responses.

Mechanism of Action

The mechanism of action of [1,2,4]triazolo[1,5-a]pyrimidines can vary depending on the specific compound and its biological target. For example, some compounds have been found to exert their effects through the inhibition of certain enzymes.

Safety and Hazards

The safety and hazards associated with [1,2,4]triazolo[1,5-a]pyrimidines can vary depending on the specific compound. It’s important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidines scaffold continues to be a subject of research due to its presence in various biologically active compounds. Future research may focus on designing new subtype-selective adenosine receptor ligands and further investigating the anti-inflammatory activity of these compounds.